Cas no 62466-32-4 (Thiourea, N-(4-chlorophenyl)-N'-(1-phenylethyl)-)

Thiourea, N-(4-chlorophenyl)-N'-(1-phenylethyl)-, is a substituted thiourea derivative characterized by its distinct molecular structure featuring a 4-chlorophenyl group and a phenylethyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate in the preparation of heterocyclic compounds and biologically active molecules. Its thiourea core provides chelating properties, making it useful in coordination chemistry and catalyst design. The presence of both aromatic and aliphatic substituents enhances its solubility in organic solvents, facilitating its application in various synthetic protocols. The compound's stability and reactivity profile make it a valuable reagent for specialized chemical transformations.
Thiourea, N-(4-chlorophenyl)-N'-(1-phenylethyl)- structure
62466-32-4 structure
Product Name:Thiourea, N-(4-chlorophenyl)-N'-(1-phenylethyl)-
CAS No:62466-32-4
MF:C15H15ClN2S
MW:290.811001062393
CID:443920
PubChem ID:5016528
Update Time:2025-10-20

Thiourea, N-(4-chlorophenyl)-N'-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(4-chlorophenyl)-N'-(1-phenylethyl)-
    • 1-(4-chlorophenyl)-3-(1-phenylethyl)thiourea
    • AKOS003705756
    • N-(4-chlorophenyl)-N'-(1-phenylethyl)thiourea
    • 62466-32-4
    • AB00038662-01
    • DTXSID10407541
    • 1M-328S
    • Inchi: 1S/C15H15ClN2S/c1-11(12-5-3-2-4-6-12)17-15(19)18-14-9-7-13(16)8-10-14/h2-11H,1H3,(H2,17,18,19)
    • InChI Key: SJPVDSFOTQZLMK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(NC(C)C1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 290.06465
  • Monoisotopic Mass: 290.0644474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06

Thiourea, N-(4-chlorophenyl)-N'-(1-phenylethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1645349-1mg
1-(4-Chlorophenyl)-3-(1-phenylethyl)thiourea
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¥529.00 2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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10mg
¥924.00 2024-05-06
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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